Cas no 73758-54-0 (2-chloro-2-methylbutanoic acid)

• Product Name: 2-chloro-2-methylbutanoic acid
• CAS No: 73758-54-0
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 1762259
• PubChem ID: 52413
• Update Time: 2025-04-21

2-chloro-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2-methylbutanoic acid
• 2-Chloro-2-methylbutyric acid
• 3-02-00-00688 (Beilstein Handbook Reference)
• 73758-54-0
• DTXSID10994663
• AKOS006376650
• SCHEMBL287796
• BRN 1747014
• BUTYRIC ACID, 2-CHLORO-2-METHYL-

• Inchi： 1S/C5H9ClO2/c1-3-5(2,6)4(7)8/h3H2,1-2H3,(H,7,8)
• InChI Key： NZZYVDKRZFWNRJ-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 136.0291072g/mol
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1204
• Boiling Point: 181.12°C (rough estimate)
• Refractive Index: 1.4445